Cas no 1408074-60-1 (tert-butyl 3-fluoro-3-[(methylamino)methyl]azetidine-1-carboxylate)

tert-butyl 3-fluoro-3-[(methylamino)methyl]azetidine-1-carboxylate structure
1408074-60-1 structure
Product Name:tert-butyl 3-fluoro-3-[(methylamino)methyl]azetidine-1-carboxylate
CAS No:1408074-60-1
MF:C10H19FN2O2
MW:218.268466234207
MDL:MFCD23105999
CID:4594802
PubChem ID:72208228
Update Time:2024-11-04

tert-butyl 3-fluoro-3-[(methylamino)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-(methylaminomethyl)-3-fluoroazetidine
    • TERT-BUTYL 3-FLUORO-3-[(METHYLAMINO)METHYL]AZETIDINE-1-CARBOXYLATE
    • tert-butyl 3-fluoro-3-((methylamino)methyl)azetidine-1-carboxylate
    • PB38931
    • SB20693
    • t-Butyl 3-fluoro-3-[(methylamino)methyl]azetidine-1-carboxylate
    • tert-butyl 3-fluoro-3-(methylaminomethyl)azetidine-1-carboxylate
    • 1408074-60-1
    • 1-Boc-3-fluoro-3-[(methylamino)methyl]azetidine
    • P13544
    • MFCD23105999
    • BS-42961
    • SCHEMBL24818417
    • SY322476
    • CS-0057554
    • tert-butyl 3-fluoro-3-[(methylamino)methyl]azetidine-1-carboxylate
    • MDL: MFCD23105999
    • Inchi: 1S/C10H19FN2O2/c1-9(2,3)15-8(14)13-6-10(11,7-13)5-12-4/h12H,5-7H2,1-4H3
    • InChI Key: OKKSSXCNTJURBZ-UHFFFAOYSA-N
    • SMILES: FC1(CNC)CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 218.14305602 g/mol
  • Monoisotopic Mass: 218.14305602 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.6
  • Molecular Weight: 218.27

tert-butyl 3-fluoro-3-[(methylamino)methyl]azetidine-1-carboxylate Pricemore >>

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